5-(2-aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine

• IUPAC Name: 5-(2-aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine
• InChI: InChI=1S/C6H12N4O/c1-10(2)6-8-5(3-4-7)11-9-6/h3-4,7H2,1-2H3
• InChI Key: AKBDWBZVAVSHEJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NOC(=N1)CCN
• Molecular Formula: C6H12N4O
• Molecular Weight: 156.19 g/mol

Description

Synthesis Analysis

The synthesis of amines involves various methods, including the alkylation of ammonia, reduction of nitriles, reduction of amides, reduction of nitro compounds, and the Gabriel Synthesis.

Molecular Structure Analysis

Amines typically have three bonds and one pair of lone pair electrons. This makes the nitrogen sp3 hybridized, trigonal pyramidal, with a bond angle of roughly 109.5 degrees.

Chemical Reactions Analysis

Amines can undergo a variety of chemical reactions, including alkylation, acylation, and sulfonation. They can also participate in the Mannich reaction, which is a three-component condensation reaction.

Physical And Chemical Properties Analysis

Amines have a trigonal pyramidal shape and are often characterized by their unpleasant, fishy odor. They can form hydrogen bonds, which gives them higher boiling points than hydrocarbons of similar molecular weight.

Scientific Research Applications

Biological Activities of Oxadiazole Derivatives

5-(2-aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine is a compound that belongs to the oxadiazole class. Oxadiazoles, including the 1,2,4-oxadiazole derivatives, are notable for their wide range of biological activities. These activities stem from the oxadiazole moiety's ability to interact with various enzymes and receptors through hydrogen bond interactions and other weak forces, thereby eliciting diverse bioactivities.

Pharmacological Activities

Oxadiazole derivatives are renowned for exhibiting a broad spectrum of pharmacological activities. This includes antimicrobial, anticancer, and anti-inflammatory effects among others. The varied therapeutic potentials make oxadiazoles a focal point in medicinal chemistry for the synthesis of more effective and potent drugs. Research has shown that suitably substituted 1,3,4-oxadiazole derivatives possess significant biological activities, including antimicrobial, anticancer, and anti-inflammatory properties, which are crucial for the development of new medicinal agents (Jalhan et al., 2017; Verma et al., 2019).

Synthesis and Pharmacology

Recent advancements in the synthesis and pharmacological study of oxadiazole derivatives, including both 1,3,4-oxadiazole and 1,2,4-oxadiazole, have highlighted their significant pharmacokinetic properties. These derivatives exhibit a wide range of activities, such as antibacterial, anti-inflammatory, anti-tuberculous, anti-fungal, anti-diabetic, and anticancer activities. This comprehensive scope of action is attributed to the oxadiazole ring's favorable interactions with biomacromolecules (Wang et al., 2022).

Biologically Oriented Synthesis

The synthesis of biologically active compounds containing the oxadiazole ring is of great interest. Particularly, hetero derivatives of 1,3,4-oxadiazoles have been synthesized and found to possess pronounced antitumor, antifungal, antituberculous, antimalarial, and antibacterial activities. These findings underscore the oxadiazole core's significance in the synthesis of new drugs with potential therapeutic applications (Karpenko et al., 2020).

Metal-Ion Sensing Applications

Besides pharmacological applications, oxadiazole derivatives have also been explored for their potential in metal-ion sensing. The structural features of oxadiazoles, particularly the presence of nitrogen and oxygen atoms, make them suitable for developing chemosensors. These applications benefit from the oxadiazoles' photoluminescent properties, thermal and chemical stability, and the ability to form complexes with metal ions, highlighting the versatility of the oxadiazole scaffold in scientific research beyond traditional medicinal chemistry (Sharma et al., 2022).

Safety And Hazards

The safety and hazards associated with amines depend on their specific structure and properties. Some amines are toxic and can cause health problems if inhaled, ingested, or come into contact with the skin.

Future Directions

The future directions of amine research could involve the development of new synthetic methods, the discovery of new reactions, and the exploration of their biological activity.